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Introduction

Cysteine-rich angiogenic inducer 61 (CYR61 or CCN1) is a matricellular protein critical in
diverse biological processes, including cell proliferation, adhesion, migration, and
angiogenesis.[1][2] Its expression is implicated in the progression of various cancers, making it
a significant target for research and drug development.[3][4] Western blotting is a fundamental
technique to detect and quantify CYRG61 protein expression levels in cell and tissue samples,
providing valuable insights into its regulation and function. This document provides a detailed
protocol and application notes for the successful Western blot analysis of CYR61.

Key Applications

» Cancer Biology: Studying the differential expression of CYR61 in tumor tissues versus
normal tissues.[4][5][6]

» Drug Development: Assessing the effect of therapeutic agents on CYR61 expression.

» Signal Transduction: Investigating the role of CYR61 in various signaling pathways.[7][8][9]
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e Wound Healing and Fibrosis: Examining the involvement of CYRG61 in tissue repair and
fibrotic diseases.[]

Quantitative Data Summary

The following tables summarize quantitative data from representative studies that have utilized
Western blotting to analyze CYR61 expression.

Table 1: Antibody Dilutions for CYR61 Western Blot

Antibody Product . Recommended

Host Species o Reference
Code Dilution
26689-1-AP Rabbit 1:1000 - 1:4000 [10]
67656-1-Ig Mouse 1:5000 - 1:20000 [11]
#11952 Rabbit Not specified [1]
#14479 (D4H5D) Rabbit 1:1000 [12]
ab80112 Mouse 1:1000 [6]

Table 2: CYR61 Expression Changes in Response to Treatment

. Change in CYR61
Cell Line Treatment ] Reference
Expression

0.3 pg/ml epirubicin

B16 Increased [5]
(48h)

B16 103 IU/ml IFN-a (48h) No significant change [5]
Metapristone (0, 10, Dose-dependent

MDA-MB-231 [13]
50, 75 uM) decrease
HMPSNE (3-MST

HCT116 o Downregulated [14]
inhibitor)

HCCLM3 /HLE TGF-B1 (2.5 ng/ml) Increased [15]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3651699/
https://www.ptglab.com/products/CYR61-CCN1-Antibody-26689-1-AP.htm
https://www.ptglab.com/products/CYR61-Antibody-67656-1-Ig.htm
https://www.cellsignal.com/products/primary-antibodies/cyr61-antibody/11952
https://file.yizimg.com/469100/2017122517425884.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8246191/
https://www.spandidos-publications.com/10.3892/or.2016.5124
https://www.spandidos-publications.com/10.3892/or.2016.5124
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01296/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9482125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11021963/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Signaling Pathways and Experimental Workflow

Below are diagrams illustrating a key signaling pathway involving CYR61 and the general
workflow for Western blot analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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